Cas no 2138056-90-1 (3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol)

3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol is a tertiary amino alcohol with a cyclohexane backbone, featuring butyl and ethyl substituents on the nitrogen and hydroxyl group at the 1-position. The 4,4-dimethyl configuration enhances steric stability, while the tertiary amine moiety contributes to its potential as an intermediate in organic synthesis. This compound may exhibit utility in pharmaceutical or agrochemical applications due to its structural versatility, enabling further functionalization. Its balanced lipophilicity, conferred by the alkyl groups, could improve solubility in nonpolar matrices. The hydroxyl group provides a reactive site for derivatization, making it a flexible building block for specialty chemical development.
3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol structure
2138056-90-1 structure
Product Name:3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
CAS No:2138056-90-1
MF:C14H29NO
MW:227.386164426804
CID:5902013
PubChem ID:165496667
Update Time:2025-05-20

3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-[butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
    • 2138056-90-1
    • EN300-1161381
    • 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol
    • Inchi: 1S/C14H29NO/c1-5-7-10-15(6-2)13-11-12(16)8-9-14(13,3)4/h12-13,16H,5-11H2,1-4H3
    • InChI Key: MPBXATOCSPWRHU-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)(C)C(C1)N(CC)CCCC

Computed Properties

  • Exact Mass: 227.224914549g/mol
  • Monoisotopic Mass: 227.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.5Ų

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Additional information on 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol

3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138056-90-1): An Overview of a Promising Compound in Pharmaceutical Research

3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138056-90-1) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of cyclohexanols and is characterized by its butyl(ethyl)amino substituent and dimethyl groups, which confer it distinct properties and biological activities.

The chemical structure of 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol is composed of a cyclohexane ring with a hydroxyl group at the 1-position, two methyl groups at the 4-position, and a butyl(ethyl)amino group at the 3-position. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it an interesting candidate for various pharmaceutical applications.

Recent studies have explored the pharmacological properties of 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol, revealing its potential as an effective modulator of several biological pathways. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Preliminary data suggest that this compound may exhibit agonistic or antagonistic effects on specific GPCRs, potentially offering new avenues for treating conditions such as pain, inflammation, and neurological disorders.

In addition to its receptor interactions, 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol has shown promising results in preclinical studies evaluating its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for more effective treatments.

The pharmacokinetic profile of 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication.

Safety and toxicity assessments are crucial steps in the drug development process. Initial toxicity studies on 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol have indicated that it has a favorable safety profile at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its long-term safety and potential side effects.

The potential applications of 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol extend beyond its anti-inflammatory properties. Researchers are also exploring its effects on other biological systems, including cardiovascular health and metabolic disorders. For instance, preliminary data suggest that this compound may have beneficial effects on lipid metabolism and glucose homeostasis, which could make it a valuable tool in managing conditions such as diabetes and obesity.

In conclusion, 3-[Butyl(ethyl)amino]-4,4-dimethylcyclohexan-1-ol (CAS No. 2138056-90-1) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound may pave the way for innovative treatments for various diseases and conditions.

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